Cas no 2228221-28-9 (3-amino-2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylpropanoic acid)

• Product Name: 3-amino-2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylpropanoic acid
• CAS No: 2228221-28-9
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• CID: 6202392
• PubChem ID: 165970888
• Update Time: 2025-05-22

3-amino-2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylpropanoic acid
• EN300-1755782
• 3-amino-2-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]propanoic acid
• 2228221-28-9

• Inchi： 1S/C9H14N4O2/c10-3-7(9(14)15)8-5-13(12-11-8)4-6-1-2-6/h5-7H,1-4,10H2,(H,14,15)
• InChI Key： XJYWDZREHIULHK-UHFFFAOYSA-N
• SMILES： OC(C(CN)C1=CN(CC2CC2)N=N1)=O

Computed Properties

• Exact Mass: 210.11167570g/mol
• Monoisotopic Mass: 210.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 94Ų

Additional information on 3-amino-2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylpropanoic acid

3-Amino-2-[1-(Cyclopropylmethyl)-1H-1,2,3-Triazol-4-Yl]Propanoic Acid: A Comprehensive Overview

3-Amino-2-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]propanoic acid, also identified by the CAS number NO 2228221-28-9, is a chemically synthesized compound that has garnered significant attention in the fields of pharmacology and organic synthesis. This compound is notable for its unique structural features and potential applications in drug development.

The molecular structure of this compound is characterized by a propanoic acid backbone with an amino group at the 3-position and a substituted triazole ring at the 4-position of the cyclopropylmethyl group. The presence of the triazole ring introduces interesting electronic properties and enhances the compound's ability to interact with biological targets, making it a promising candidate for various therapeutic applications.

Recent studies have focused on the synthesis and characterization of this compound, particularly its stability under different conditions and its reactivity towards various biochemical pathways. Researchers have employed advanced spectroscopic techniques such as NMR and mass spectrometry to elucidate its molecular structure and confirm its identity.

In terms of pharmacological applications, 3-amino-propanoic acid derivatives have been explored for their potential as inhibitors of certain enzymes and receptors involved in disease pathways. The cyclopropylmethyl group in this compound has been shown to enhance its bioavailability and reduce off-target effects, which are critical factors in drug design.

Moreover, the triazole ring in this molecule has been identified as a key structural element that facilitates hydrogen bonding interactions with biological macromolecules. This property has led to investigations into its role as a scaffold for developing new classes of drugs targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution reactions and cyclization steps to form the triazole ring. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements for preclinical testing.

In conclusion, 3-amino-propanoic acid derivatives like this one represent a promising avenue for drug discovery due to their unique chemical properties and potential therapeutic applications. Continued research into their structure-function relationships will undoubtedly shed more light on their potential uses in medicine.